Cas no 566157-31-1 (2-2-(methylsulfanyl)phenylpropan-2-amine)

• Product Name: 2-2-(methylsulfanyl)phenylpropan-2-amine
• CAS No: 566157-31-1
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 6363640
• PubChem ID: 82026912
• Update Time: 2025-08-05

2-2-(methylsulfanyl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-2-(methylsulfanyl)phenylpropan-2-amine
• SCHEMBL16579373
• 2-[2-(methylsulfanyl)phenyl]propan-2-amine
• 566157-31-1
• alpha,alpha-Dimethyl-2-(methylthio)benzenemethanamine
• DTXSID701254708
• EN300-1858065

• Inchi： 1S/C10H15NS/c1-10(2,11)8-6-4-5-7-9(8)12-3/h4-7H,11H2,1-3H3
• InChI Key： NSXJURSEBYXXBX-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(C)(C)N

Computed Properties

• Exact Mass: 181.09252066g/mol
• Monoisotopic Mass: 181.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-2-(methylsulfanyl)phenylpropan-2-amine

Professional Introduction to Compound with CAS No. 566157-31-1 and Product Name: 2-2-(methylsulfanyl)phenylpropan-2-amine

Compound with the CAS number 566157-31-1 and the product name 2-2-(methylsulfanyl)phenylpropan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a methylsulfanyl group attached to a phenyl ring, which is further connected to a propan-2-amine moiety. Such a configuration suggests a high degree of versatility, enabling various interactions with biological targets.

The methylsulfanyl (or thiomethyl) group is a key feature in this compound, contributing to its reactivity and potential pharmacological effects. This group is known for its ability to participate in hydrogen bonding and hydrophobic interactions, making it a valuable moiety in the design of bioactive molecules. The phenyl ring, on the other hand, provides additional spatial orientation and electronic properties that can modulate the compound's behavior in biological systems. The presence of the propan-2-amine group enhances the compound's solubility and bioavailability, which are critical factors in drug formulation.

Recent research in the field of medicinal chemistry has highlighted the importance of structural diversity in drug discovery. Compounds like 2-2-(methylsulfanyl)phenylpropan-2-amine are being extensively studied for their potential to interact with various biological targets. For instance, studies have shown that similar molecular scaffolds can exhibit inhibitory effects on enzymes involved in inflammatory pathways. This has prompted investigations into their potential as therapeutic agents for conditions such as arthritis and autoimmune diseases.

The synthesis of 2-2-(methylsulfanyl)phenylpropan-2-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These synthetic approaches not only highlight the compound's complexity but also demonstrate the sophistication of modern chemical synthesis techniques.

In terms of pharmacological activity, preliminary studies on 2-2-(methylsulfanyl)phenylpropan-2-amine have revealed promising results. The compound has been shown to exhibit moderate affinity for certain receptors and enzymes, suggesting its potential as a lead compound for further optimization. Researchers are particularly interested in its interaction with targets involved in pain signaling and neurodegenerative diseases. The unique combination of functional groups in its structure allows it to engage with multiple binding sites simultaneously, which could enhance its therapeutic efficacy.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques have been utilized to predict the binding modes of 2-2-(methylsulfanyl)phenylpropan-2-amine with biological targets. These simulations provide valuable insights into how the compound interacts at the molecular level, guiding experimental design and optimization efforts. Additionally, virtual screening methods have been employed to identify potential analogs with enhanced properties.

From a regulatory perspective, compounds like 566157-31-1 must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This involves comprehensive toxicological studies and pharmacokinetic assessments. The data generated from these studies are crucial for understanding how the compound behaves within the body and for identifying any potential adverse effects.

The future prospects for 2-2-(methylsulfanyl)phenylpropan-2-amine are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between chemists, biologists, and clinicians are essential to translate laboratory findings into viable therapeutic options for patients. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases.

In conclusion, 566157-31-1 and its corresponding product name 2-2-(methylsulfanyl)phenylpropan-2-amine represent a significant contribution to pharmaceutical chemistry. Their unique structural features and promising pharmacological properties make them valuable candidates for further research and development. As advancements in synthetic chemistry and computational methods continue to progress, we can expect more compounds like this one to emerge as potential treatments for various diseases.